Cas no 1269232-96-3 (5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 1269232-96-3
• MF: C₁₂H₁₆BClFNO₂
• MW: 271.523345947266
• MDL: MFCD22189454
• CID: 2169904
• PubChem ID: 57416219
• Update Time: 2025-11-02

5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• WFFDTMNHOINATE-UHFFFAOYSA-N
• ZB1265
• 3-Amino-5-chloro-2-fluoro-phenylbornic acid pinacol ester
• 5-Chloro-2-fluoroaniline-3-boronic acid pinacol ester
• DB-100272
• DTXSID70725899
• SCHEMBL1494585
• CS-0196654
• AS-78208
• 5-chloro-2-fluoro-3-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)benzenaMine
• MFCD22189454
• 1269232-96-3
• 5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• MDL： MFCD22189454
• Inchi： 1S/C12H16BClFNO2/c1-11(2)12(3,4)18-13(17-11)8-5-7(14)6-9(16)10(8)15/h5-6H,16H2,1-4H3
• InChI Key： WFFDTMNHOINATE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(B2OC(C)(C)C(C)(C)O2)C=1)F)N

Computed Properties

• Exact Mass: 271.0946648g/mol
• Monoisotopic Mass: 271.0946648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

Additional information on 5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline: A Versatile Boron-Containing Building Block for Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 1269232-96-3) has emerged as a valuable boronic ester derivative with wide-ranging applications in pharmaceutical research, materials science, and agrochemical development. This organoboron compound combines the unique reactivity of arylboronic esters with the synthetic versatility of halogenated anilines, making it particularly useful for Suzuki-Miyaura cross-coupling reactions - one of the most important carbon-carbon bond forming transformations in modern synthetic chemistry.

The molecular structure of 5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline features three key functional groups that contribute to its synthetic utility: the electron-withdrawing chloro and fluoro substituents, the nucleophilic aniline moiety, and the protected boronic acid group in the form of a pinacol boronic ester. This combination allows for sequential functionalization at multiple positions, enabling the construction of complex molecular architectures that are increasingly important in drug discovery programs targeting protein-protein interactions and allosteric binding sites.

Recent advances in boron chemistry have highlighted the importance of compounds like 1269232-96-3 in the development of PET radiotracers and boron neutron capture therapy (BNCT) agents. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronic ester) protecting group offers excellent stability towards air and moisture while remaining reactive under appropriate coupling conditions, addressing one of the main challenges in handling arylboronic acids in industrial settings.

From a synthetic perspective, 5-Chloro-2-fluoro-3-(pinacolboron)aniline serves as a crucial intermediate in the preparation of various biaryl compounds through palladium-catalyzed cross-coupling reactions. The presence of both ortho-fluoro and meta-chloro substituents provides opportunities for further derivatization via nucleophilic aromatic substitution or metal-halogen exchange, making this compound particularly valuable for parallel synthesis and combinatorial chemistry approaches that dominate modern medicinal chemistry workflows.

The growing demand for boron-containing pharmaceuticals has significantly increased interest in 1269232-96-3 and related compounds. Several FDA-approved drugs, including the proteasome inhibitor bortezomib and the tyrosine kinase inhibitor ixazomib, demonstrate the therapeutic potential of boron in medicinal chemistry. As researchers continue to explore boron's unique biological interactions, compounds like 5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline will likely play increasingly important roles in drug discovery pipelines.

In material science applications, the halogenated arylboronic ester structure of CAS 1269232-96-3 makes it suitable for constructing π-conjugated organic frameworks and organic electronic materials. The compound's ability to participate in both cross-coupling reactions and condensation polymerizations enables the synthesis of advanced materials with tailored optoelectronic properties for applications in OLEDs, organic photovoltaics, and molecular sensors.

From a commercial availability standpoint, 5-Chloro-2-fluoro-3-(pinacolboron)aniline is typically supplied as a white to off-white crystalline powder with high purity (>95% by HPLC). Proper storage under inert atmosphere at low temperatures (2-8°C) is recommended to maintain the compound's stability over extended periods. The growing pharmaceutical interest in boron-containing small molecules has led to improved synthetic protocols for this compound, with several suppliers now offering multigram quantities to support drug discovery efforts.

Environmental and handling considerations for 1269232-96-3 follow standard laboratory safety protocols for organoboron compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the material, particularly to prevent inhalation of dust particles. The compound's stability profile makes it suitable for international shipping under standard chemical transportation regulations.

Recent publications have demonstrated innovative uses of 5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline in DNA-encoded library synthesis and covalent inhibitor development. The compound's balanced lipophilicity and molecular weight make it particularly attractive for fragment-based drug discovery approaches that require careful control of physicochemical properties. Additionally, the ortho-fluoro substituent provides opportunities for selective transformations that are increasingly important in the development of targeted protein degraders (PROTACs) and other emerging therapeutic modalities.

As the pharmaceutical industry continues to explore underexplored chemical space, compounds like CAS 1269232-96-3 that combine multiple functional handles in a compact molecular framework will remain valuable building blocks. The current trend toward late-stage functionalization strategies in drug discovery further enhances the utility of this polyfunctional boronic ester, as it allows for efficient diversification of core structures at advanced stages of synthetic sequences.

Looking forward, the unique combination of halogen substituents, boronic ester functionality, and aniline group in 5-Chloro-2-fluoro-3-(pinacolboron)aniline positions this compound as a key player in the development of next-generation therapeutics and functional materials. Its compatibility with modern high-throughput screening platforms and automated synthesis systems ensures its continued relevance in academic and industrial research settings focused on molecular innovation and drug discovery.